Sodium;benzene-1,4-diamine;methanolate;methyl 2,3,4,5-tetrachloro-6-cyanobenzoate
Sodium;benzene-1,4-diamine;methanolate;methyl 2,3,4,5-tetrachloro-6-cyanobenzoate
Brand Name:
Vulcanchem
CAS No.:
106276-80-6
VCID:
VC20781833
InChI:
InChI=1S/C9H3Cl4NO2.C6H8N2.CH3O.Na/c1-16-9(15)4-3(2-14)5(10)7(12)8(13)6(4)11;7-5-1-2-6(8)4-3-5;1-2;/h1H3;1-4H,7-8H2;1H3;/q;;-1;+1
SMILES:
C[O-].COC(=O)C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C#N.C1=CC(=CC=C1N)N.[Na+]
Molecular Formula:
C16H14Cl4N3NaO3
Molecular Weight:
461.1 g/mol
Sodium;benzene-1,4-diamine;methanolate;methyl 2,3,4,5-tetrachloro-6-cyanobenzoate
CAS No.: 106276-80-6
Cat. No.: VC20781833
Molecular Formula: C16H14Cl4N3NaO3
Molecular Weight: 461.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106276-80-6 |
|---|---|
| Molecular Formula | C16H14Cl4N3NaO3 |
| Molecular Weight | 461.1 g/mol |
| IUPAC Name | sodium;benzene-1,4-diamine;methanolate;methyl 2,3,4,5-tetrachloro-6-cyanobenzoate |
| Standard InChI | InChI=1S/C9H3Cl4NO2.C6H8N2.CH3O.Na/c1-16-9(15)4-3(2-14)5(10)7(12)8(13)6(4)11;7-5-1-2-6(8)4-3-5;1-2;/h1H3;1-4H,7-8H2;1H3;/q;;-1;+1 |
| Standard InChI Key | CEQVQDVYGIXVPG-UHFFFAOYSA-N |
| Isomeric SMILES | C[O-].COC(=O)C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C#N.C1=CC(=CC=C1N)N.[Na+] |
| SMILES | C[O-].COC(=O)C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C#N.C1=CC(=CC=C1N)N.[Na+] |
| Canonical SMILES | C[O-].COC(=O)C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C#N.C1=CC(=CC=C1N)N.[Na+] |
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